Cas no 2490374-71-3 (4-(2-Amino-1,1-difluoroethyl)benzoic acid)

• Product Name: 4-(2-Amino-1,1-difluoroethyl)benzoic acid
• CAS No: 2490374-71-3
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD32852529
• CID: 5670181
• PubChem ID: 154873002
• Update Time: 2025-10-28

4-(2-Amino-1,1-difluoroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,1-difluoroethyl)benzoic acid
• EN300-27118151
• 2490374-71-3
• 4-(2-Amino-1,1-difluoroethyl)benzoic acid

• MDL： MFCD32852529
• Inchi： 1S/C9H9F2NO2/c10-9(11,5-12)7-3-1-6(2-4-7)8(13)14/h1-4H,5,12H2,(H,13,14)
• InChI Key： PRVWZEGXBCQWTQ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-(2-Amino-1,1-difluoroethyl)benzoic acid

4-(2-Amino-1,1-difluoroethyl)benzoic Acid: A Comprehensive Overview

4-(2-Amino-1,1-difluoroethyl)benzoic acid, also known by its CAS number 2490374-71-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoic acid derivatives, with a unique substitution pattern that includes an aminoalkyl group and fluorinated substituents. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.

The structure of 4-(2-Amino-1,1-difluoroethyl)benzoic acid consists of a benzoic acid backbone, where the carboxylic acid group is attached to the benzene ring at the para position. The substituent at the para position is a 2-amino-1,1-difluoroethyl group, which introduces both amino and fluorine functionalities into the molecule. This unique combination of functional groups provides the compound with interesting chemical and biological properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of fluorine atoms in 4-(2-Amino-1,1-difluoroethyl)benzoic acid makes it a valuable candidate for exploring these properties in a medicinal chemistry context. Additionally, the amino group in the molecule can serve as a site for further functionalization, enabling the creation of more complex structures with tailored biological activities.

The synthesis of 4-(2-Amino-1,1-difluoroethyl)benzoic acid typically involves multi-step organic reactions. One common approach is the nucleophilic substitution or coupling reactions to introduce the aminoalkyl group onto the benzoic acid framework. Fluorination can be achieved through various methods, including electrophilic substitution or directed fluorination techniques. The optimization of these synthetic routes is an active area of research to improve yield and purity while minimizing environmental impact.

In terms of applications, 4-(2-Amino-1,1-difluoroethyl)benzoic acid has shown promise in several areas. For instance, its ability to act as a building block for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening campaigns. Furthermore, its unique combination of functional groups suggests potential applications in materials science, such as in the development of novel polymers or coatings with tailored properties.

Recent advancements in computational chemistry have also enabled researchers to predict the biological activity and physicochemical properties of 4-(2-Amino-1,1-difluoroethyl)benzoic acid. Molecular modeling studies have provided insights into its potential interactions with biological targets, such as enzymes or receptors. These computational approaches complement experimental studies and accelerate the discovery process by identifying promising leads for further investigation.

In conclusion, 4-(2-Amino-1,1-difluoroethyl)benzoic acid, CAS number 2490374-71-3, is a versatile compound with significant potential in various fields due to its unique structure and functional groups. Ongoing research continues to uncover new applications and optimize its synthesis and properties, making it an exciting subject for both academic and industrial investigations.